Octadecen-1-amine, N,N-dimethyl-
Overview
Description
Octadecen-1-amine, N,N-dimethyl- , also known as N,N-Dimethyloctadecenylamine , is a chemical compound with the molecular formula C₂₀H₄₁N . It falls under the category of amino compounds and is characterized by its long hydrocarbon chain and the presence of a primary amine functional group. The compound’s systematic IUPAC name is (1E)-N,N-Dimethyl-1-octadecen-1-amine .
Synthesis Analysis
The synthesis of N,N-Dimethyloctadecenylamine involves the reaction of an olefinic amine (an amine with a double bond in the carbon chain) with dimethylamine . The double bond in the octadecenyl chain is typically in the cis configuration (Z-isomer). The reaction proceeds through nucleophilic addition of dimethylamine to the double bond, resulting in the formation of the desired product. This synthesis can occur via various methods, including alkylation or reductive amination .
Molecular Structure Analysis
The compound’s molecular structure consists of an 18-carbon alkyl chain (octadecenyl) attached to a primary amine group. The double bond in the alkyl chain is crucial for its biological activity. The Z-isomer configuration ensures that the amine group is in proximity to the double bond, affecting its reactivity and interactions with other molecules. The N,N-dimethyl substitution enhances the compound’s lipophilicity and solubility in organic solvents .
Chemical Reactions Analysis
- Acetylation : The compound can react with acetic anhydride to form the corresponding acetate derivative .
- Oxidation : The olefinic double bond can undergo oxidation to form the corresponding amine oxide (e.g., N,N-Dimethyloleyl N-oxide ) .
- Reductive Amination : The compound can be synthesized via reductive amination using formaldehyde and dimethylamine .
Physical And Chemical Properties Analysis
Safety and Hazards
N,N-Dimethyloctadecenylamine should be handled with care due to its potential irritant properties. It is essential to follow standard laboratory safety protocols, including proper ventilation, protective equipment, and safe storage. Consult relevant safety data sheets for detailed safety information .
properties
IUPAC Name |
N,N-dimethyloctadec-17-en-1-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H41N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(2)3/h4H,1,5-20H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NABLCQIWURCHTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCCCCCCCCCCCCCCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H41N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60865410 | |
Record name | 17-Octadecen-1-amine, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60865410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
152849-96-2, 28061-69-0 | |
Record name | N,N-Dimethyl-17-octadecen-1-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=152849-96-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Octadecen-1-amine, N,N-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028061690 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octadecen-1-amine, N,N-dimethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 17-Octadecen-1-amine, N,N-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60865410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.